6-fluoro-3-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 6-fluoro-3-(1-pyrrolidin-1-ylsulfonylpiperidin-4-yl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C17H21FN4O4S/c18-12-3-4-15-14(11-12)16(23)22(17(24)19-15)13-5-9-21(10-6-13)27(25,26)20-7-1-2-8-20/h3-4,11,13H,1-2,5-10H2,(H,19,24)
• InChI Key: KPLOPGNJWLHFGT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C17H21FN4O4S
• Molecular Weight: 396.4 g/mol

Description

6-fluoro-3-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H21FN4O4S and its molecular weight is 396.44. The purity is usually 95%.
BenchChem offers high-quality 6-fluoro-3-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-fluoro-3-(1-(pyrrolidin-1-ylsulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Chemical Entities

The synthesis of novel chemical compounds often involves intricate procedures to obtain derivatives with potential pharmacological activities. For example, compounds have been synthesized to explore their hypotensive activities by testing their relaxing effects on blood vessels. Specifically, derivatives with various substitutions have shown significant activity, with some compounds demonstrating potency significantly higher than established drugs like papaverine, although less potent than cinnarizine (Eguchi et al., 1991).

Pharmacological Activities

Research into pharmacological activities has led to the identification of compounds with notable antagonist activity against 5-HT2 and alpha 1 receptors. This includes the synthesis of bicyclic derivatives with specific groups that have shown potent 5-HT2 antagonist activity, surpassing that of known compounds such as ritanserin, albeit without exhibiting alpha 1 antagonist activity in vivo (Watanabe et al., 1992).

Antimicrobial Studies

The compound has also been explored for its antimicrobial properties, with derivatives synthesized for in vitro screening against bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains like Aspergillus niger and Penicillium chrysogenum. Some synthesized derivatives exhibited promising antibacterial and antifungal activities, highlighting the compound's potential in addressing microbial resistance (Vidule, 2011).